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Introduction

Stomata, pores on the leaf epidermis, are crucial for gas exchange but also serve as entry
points for pathogens. Plants have evolved innate immune responses to close stomata upon
recognition of Microbe-Associated Molecular Patterns (MAMPS), such as the bacterial flagellin
peptide flg22. The flg22-induced stomatal closure is a classic example of pattern-triggered
immunity (PTI) and serves as a valuable experimental system to study plant-pathogen
interactions and identify potential compounds that modulate plant immune responses. This
document provides a detailed protocol for the flg22-induced stomatal closure assay, including
the underlying signaling pathway, experimental workflow, and expected quantitative outcomes.

Signaling Pathway of flg22-Induced Stomatal
Closure

The perception of flg22 by the receptor-like kinase FLS2 initiates a signaling cascade in guard
cells, leading to stomatal closure. This pathway involves the recruitment of the co-receptor
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BAK1, activation of downstream kinases, production of reactive oxygen species (ROS) and
nitric oxide (NO), and ultimately, the regulation of ion channels to reduce guard cell turgor.

Click to download full resolution via product page

Caption: flg22-induced stomatal closure signaling pathway.

Experimental Workflow

The following diagram outlines the major steps in the flg22-induced stomatal closure assay.
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Caption: Experimental workflow for the stomatal closure assay.
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Detailed Experimental Protocol

This protocol is adapted for Arabidopsis thaliana but can be modified for other plant species.

Materials and Reagents:

Arabidopsis thaliana plants (4-5 weeks old, grown under controlled conditions)
o flg22 peptide (synthetic, e.g., from Pseudomonas aeruginosa)

o MES buffer (2-(N-morpholino)ethanesulfonic acid)

o KCI (Potassium chloride)

e CaClz (Calcium chloride)

o KOH (Potassium hydroxide) for pH adjustment

¢ Microscope slides and coverslips

o Forceps and razor blades

e Petri dishes

 Light microscope with a camera

Image analysis software (e.g., ImageJ)
Solutions:

» Assay Buffer (Stomatal Opening Buffer): 10 mM MES, 50 mM KCI, 10 mM CaClz. Adjust pH
to 6.15 with KOH.

o flg22 Stock Solution: Dissolve flg22 peptide in sterile water to a stock concentration of 1 mM.
Store at -20°C.

» flg22 Treatment Solution: Dilute the flg22 stock solution in the Assay Buffer to the desired
final concentration (e.g., 1 UM, 5 uM, or 10 uM).

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15567050?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Procedure:

e Plant Material Preparation:
o Use fully expanded leaves from 4- to 5-week-old Arabidopsis thaliana plants.
o Excise the leaves at the petiole.

o Stomatal Opening Pre-treatment:

o Float the excised leaves, abaxial (lower) side down, in a Petri dish containing Assay
Buffer.

o Incubate the leaves under light (approximately 100-150 pmol m~—2 s—1) for 2-3 hours to
ensure most stomata are open.

o flg22 Treatment:

o Replace the Assay Buffer with the flg22 Treatment Solution. For the control group, replace
the buffer with fresh Assay Buffer.

o Incubate the leaves under the same light conditions for 1 to 2 hours. The timing of
stomatal closure can be monitored at different intervals (e.g., 15, 30, 60, 90, 120 minutes)
to generate a time-course response.[1][2]

o Epidermal Peel Preparation:

[¢]

Place a treated leaf on a microscope slide with the abaxial side facing up.

o

Gently make a small tear in the leaf with a razor blade.

[e]

Using fine forceps, carefully peel a small section of the lower epidermis. This requires
practice to obtain a thin, transparent peel.

[e]

Alternatively, the "stomata tape-peel” method can be used for easier and more consistent
peels.[3]

e Microscopy and Imaging:
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o Immediately place the epidermal peel in a drop of the corresponding treatment solution on
a microscope slide and cover with a coverslip.

o Observe the stomata under a light microscope (e.g., at 400x magnification).

o Capture clear images of multiple fields of view for each treatment and replicate.

« Stomatal Aperture Measurement:

o Use image analysis software like ImageJ to measure the width and length of the stomatal
pore.[4][5][6]

o For each treatment, measure at least 30-60 stomata from at least three independent
biological replicates.[3][7]

o The stomatal aperture can be expressed as the width of the pore or as the ratio of width to
length.

e Data Analysis:
o Calculate the average stomatal aperture and standard error for each treatment.

o Perform statistical analysis (e.g., Student's t-test or ANOVA) to determine the significance
of the differences between control and flg22-treated samples.

Data Presentation

The following tables summarize typical quantitative data obtained from flg22-induced stomatal
closure assays.

Table 1: Effect of flg22 Concentration on Stomatal Aperture
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% Stomatal Closure

flg22 Concentration Stomatal Aperture (pm) .
(relative to control)
0 UM (Control) 25+£0.2 0%
1uM 1.5+0.15 40%
5 uM 1.0+0.1 60%
10 uM 0.8+0.1 68%

Data are presented as mean + SE and are representative values compiled from typical
experiments. Actual values may vary depending on experimental conditions.

Table 2: Time-Course of Stomatal Closure in Response to 10 uM flg22

Time after flg22 addition Stomatal Aperture (pm)
0 min 26+0.2

15 min 1.8+0.15

30 min 1.2+0.1

60 min 09x0.1

120 min 0.8 £ 0.08

Data are presented as mean = SE. Stomata begin to close as early as 15 minutes after flg22
treatment, with significant closure observed after 60 minutes.[1][2]

Conclusion

The flg22-induced stomatal closure assay is a robust and reproducible method for studying
plant innate immunity. The detailed protocol and supporting information provided here offer a
comprehensive guide for researchers to implement this assay in their studies of plant-pathogen
interactions and for screening compounds that may modulate plant defense responses. Careful
execution of the protocol and accurate measurement of stomatal apertures are critical for
obtaining reliable and meaningful results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. mdpi.com [mdpi.com]

2. S-Nitroso-Proteome Revealed in Stomatal Guard Cell Response to Flg22 - PMC
[pmc.ncbi.nim.nih.gov]

¢ 3. Stomata Tape-Peel: An Improved Method for Guard Cell Sample Preparation - PMC
[pmc.ncbi.nlm.nih.gov]

e 4. Using Silicon Polymer Impression Technique and Scanning Electron Microscopy to
Measure Stomatal Aperture, Morphology, and Density - PMC [pmc.ncbi.nim.nih.gov]

¢ 5. ARapid and Simple Method for Microscopy-Based Stomata Analyses - PMC
[pmc.ncbi.nlm.nih.gov]

e 6. researchgate.net [researchgate.net]
e 7. Stomatal aperture measurement [bio-protocol.org]

¢ To cite this document: BenchChem. [Application Notes and Protocols for flg22-Induced
Stomatal Closure Assay]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567050/docs#application-notes-and-protocols-for-
flg22-induced-stomatal-closure-assay]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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